Cas no 14348-22-2 (Cnidilin)

Cnidilin structure
Cnidilin structure
Product Name:Cnidilin
CAS No:14348-22-2
MF:C17H16O5
MW:300.305945396423
CID:163024
PubChem ID:821449
Update Time:2025-04-19

Cnidilin Chemical and Physical Properties

Names and Identifiers

    • 7H-Furo[3,2-g][1]benzopyran-7-one,9-methoxy-4-[(3-methyl-2-buten-1-yl)oxy]-
    • Cnidilin
    • 9-methoxy-4-[(3-methyl-2-butenyl)oxy]-7H-Furo[3,2-g][1]benzopyran-7-one
    • 5-(Isopentenyloxy)-8-methoxypsoralen
    • 7H-Furo[3,2-g][1]benzopyran-7-one,9-methoxy-4-[(3-methyl-2-butenyl)oxy]- (8CI,9CI)
    • Isophellopterin
    • Knidilin
    • 4-[(3-Methyl-2-butenyl)oxy]-9-methoxy-7H-furo[3,2-g][1]benzopyran-7-one
    • kinidilin
    • BDBM50361387
    • C17503
    • 9-methoxy-4-(3-methylbut-2-enoxy)furo[3,2-g]chromen-7-one
    • HY-N2272
    • AKOS037514593
    • GGS6U48RG7
    • CS-0019601
    • UNII-GGS6U48RG7
    • CHEMBL1934194
    • Q27155096
    • FS-7066
    • 14348-22-2
    • 9-Methoxy-4-((3-methylbut-2-en-1-yl)oxy)-7H-furo[3,2-g]chromen-7-one
    • FT-0775415
    • CHEBI:81139
    • MFCD32004085
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 9-methoxy-4-((3-methyl-2-buten-1-yl)oxy)-
    • DA-62430
    • 9-Methoxy-4-[(3-methyl-2-butenyl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one; 9-Methoxy-4-[(3-methyl-2-buten-1-yl)oxy]-7H-furo[3,2-g][1]benzopyran-7-one; 5-(Isopentenyloxy)-8-methoxypsoralen; Isophellopterin; Knidilin;
    • 1ST180956
    • CnidilinKnidilin
    • Inchi： 1S/C17H16O5/c1-10(2)6-8-20-14-11-4-5-13(18)22-16(11)17(19-3)15-12(14)7-9-21-15/h4-7,9H,8H2,1-3H3
    • InChI Key： NNDOCYLWULORAM-UHFFFAOYSA-N
    • SMILES： O(C/C=C(\C)/C)C1=C2C=CC(=O)OC2=C(C2=C1C=CO2)OC

Computed Properties

  • Exact Mass: 300.09978
  • Monoisotopic Mass: 300.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 57.9
  • Molecular Weight: 300.30

Experimental Properties

  • Color/Form: Powder
  • Density: 1.243
  • Melting Point: 117-118 ºC
  • PSA: 57.9

Cnidilin Pricemore >>

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Cnidilin Suppliers

Amadis Chemical Company Limited
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(CAS:14348-22-2)Cnidilin
Order Number:A1200634
Stock Status:in Stock
Quantity:5mg/10mg/25mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:43
Price ($):189.0/284.0/454.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:14348-22-2)Cnidilin
A1200634
Purity:99%/99%/99%
Quantity:5mg/10mg/25mg
Price ($):189.0/284.0/454.0
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